Cas no 874977-68-1 (({[(2-Ethylphenyl)carbamoyl]methyl}(methyl)carbamoyl)methyl 2-chloropyridine-3-carboxylate)
({[(2-Ethylphenyl)carbamoyl]methyl}(methyl)carbamoyl)methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-26597713
- MLS002252920
- Z19818911
- ({[(2-ethylphenyl)carbamoyl]methyl}(methyl)carbamoyl)methyl 2-chloropyridine-3-carboxylate
- HMS3056M22
- AKOS033713528
- CHEMBL1900509
- SMR001315254
- 874977-68-1
- ({[(2-Ethylphenyl)carbamoyl]methyl}(methyl)carbamoyl)methyl 2-chloropyridine-3-carboxylate
-
- Inchi: 1S/C19H20ClN3O4/c1-3-13-7-4-5-9-15(13)22-16(24)11-23(2)17(25)12-27-19(26)14-8-6-10-21-18(14)20/h4-10H,3,11-12H2,1-2H3,(H,22,24)
- InChI Key: XGLKGZFBGVDRRN-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CN=1)C(=O)OCC(N(C)CC(NC1C=CC=CC=1CC)=O)=O
Computed Properties
- Exact Mass: 389.1142338g/mol
- Monoisotopic Mass: 389.1142338g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 8
- Complexity: 531
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 88.6Ų
({[(2-Ethylphenyl)carbamoyl]methyl}(methyl)carbamoyl)methyl 2-chloropyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26597713-0.05g |
({[(2-ethylphenyl)carbamoyl]methyl}(methyl)carbamoyl)methyl 2-chloropyridine-3-carboxylate |
874977-68-1 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
({[(2-Ethylphenyl)carbamoyl]methyl}(methyl)carbamoyl)methyl 2-chloropyridine-3-carboxylate Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on ({[(2-Ethylphenyl)carbamoyl]methyl}(methyl)carbamoyl)methyl 2-chloropyridine-3-carboxylate
Introduction to ({[(2-Ethylphenyl)carbamoyl]methyl}(methyl)carbamoyl)methyl 2-chloropyridine-3-carboxylate (CAS No. 874977-68-1)
({[(2-Ethylphenyl)carbamoyl]methyl}(methyl)carbamoyl)methyl 2-chloropyridine-3-carboxylate (CAS No. 874977-68-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of 2-chloropyridine-3-carboxylic acid, which is known for its versatile reactivity and potential biological activities. The compound's structure features a central 2-chloropyridine-3-carboxylate moiety, which is functionalized with a carbamoyl group and an ethylphenyl substituent, making it a promising candidate for various applications in drug discovery and development.
The molecular formula of ({[(2-Ethylphenyl)carbamoyl]methyl}(methyl)carbamoyl)methyl 2-chloropyridine-3-carboxylate is C19H20ClN3O4, and its molecular weight is approximately 385.83 g/mol. The compound's unique structural features contribute to its stability and reactivity, which are crucial for its potential therapeutic applications. Recent studies have highlighted the importance of such compounds in the development of novel drugs targeting specific biological pathways and diseases.
In the context of medicinal chemistry, ({[(2-Ethylphenyl)carbamoyl]methyl}(methyl)carbamoyl)methyl 2-chloropyridine-3-carboxylate has been investigated for its potential as a lead compound in the development of new therapeutic agents. The presence of the 2-chloropyridine-3-carboxylate moiety is particularly noteworthy, as it has been associated with various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The carbamoyl groups and the ethylphenyl substituent further enhance the compound's pharmacological profile by modulating its solubility, stability, and bioavailability.
Recent research has focused on the synthesis and characterization of ({[(2-Ethylphenyl)carbamoyl]methyl}(methyl)carbamoyl)methyl 2-chloropyridine-3-carboxylate. Advanced synthetic methods have been developed to efficiently produce this compound with high purity and yield. These methods often involve multi-step reactions, including esterification, amidation, and substitution reactions, which are carefully optimized to ensure the desired product is obtained. The use of modern analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography has been instrumental in confirming the structure and purity of the synthesized compound.
The biological evaluation of ({[(2-Ethylphenyl)carbamoyl]methyl}(methyl)carbamoyl)methyl 2-chloropyridine-3-carboxylate has revealed promising results. In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against specific enzymes and receptors involved in various disease pathways. For example, it has shown significant activity against kinases, which are key targets in cancer therapy. Additionally, preliminary studies have indicated that the compound may have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as arthritis.
Clinical trials are an essential step in the drug development process, and while ({[(2-Ethylphenyl)carbamoyl]methyl}(methyl)carbamoyl)methyl 2-chloropyridine-3-carboxylate is still in the early stages of research, there is growing interest in advancing it to preclinical and clinical trials. Preclinical studies will focus on assessing the safety, efficacy, and pharmacokinetic properties of the compound in animal models. These studies will provide valuable data to support further clinical development.
The potential applications of ({[(2-Ethylphenyl)carbamoyl]methyl}(methyl)carbamoyl)methyl 2-chloropyridine-3-carboxylate extend beyond its use as a therapeutic agent. Its unique chemical structure makes it an excellent candidate for use as a building block in the synthesis of more complex molecules with diverse biological activities. Researchers are exploring its use in combinatorial chemistry and high-throughput screening platforms to identify new lead compounds for drug discovery.
In conclusion, ({[(2-Ethylphenyl)carbamoyl]methyl}(methyl)carbamoyl)methyl 2-chloropyridine-3-carboxylate (CAS No. 874977-68-1) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent or as a building block for more complex molecules. As research continues to advance, it is likely that this compound will play an important role in advancing our understanding of disease mechanisms and developing new treatments.
874977-68-1 (({[(2-Ethylphenyl)carbamoyl]methyl}(methyl)carbamoyl)methyl 2-chloropyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)